Cas no 81418-21-5 (1-Benzyl-2-oxocyclohexanecarbonitrile)

1-Benzyl-2-oxocyclohexanecarbonitrile is a cyclic ketone derivative with a nitrile functional group, commonly utilized as an intermediate in organic synthesis. Its structural features, including the benzyl and carbonyl groups, make it a versatile precursor for pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s reactivity allows for further functionalization, enabling the synthesis of complex heterocycles and fine chemicals. Its stability under standard conditions ensures consistent handling and storage. Researchers value this compound for its role in constructing carbon frameworks and facilitating C-C bond formation reactions. Suitable for controlled laboratory use, it is typically handled with standard organic synthesis precautions.
1-Benzyl-2-oxocyclohexanecarbonitrile structure
81418-21-5 structure
Product name:1-Benzyl-2-oxocyclohexanecarbonitrile
CAS No:81418-21-5
MF:C14H15NO
MW:213.2750
CID:2950262
PubChem ID:12740366

1-Benzyl-2-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-苄基-2-氧环己烷腈
    • 1-Benzyl-2-oxocyclohexanecarbonitrile
    • 1-benzyl-2-oxocyclohexane-1-carbonitrile
    • 81418-21-5
    • AKOS014728970
    • Inchi: 1S/C14H15NO/c15-11-14(9-5-4-8-13(14)16)10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-10H2
    • InChI Key: LKWLBDZDUDCALL-UHFFFAOYSA-N
    • SMILES: O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1(C#N)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 213.115364102Da
  • Monoisotopic Mass: 213.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 40.9

1-Benzyl-2-oxocyclohexanecarbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM200987-1g
1-benzyl-2-oxocyclohexane-1-carbonitrile
81418-21-5 95%
1g
$659 2024-07-23
Alichem
A019139894-1g
1-Benzyl-2-oxocyclohexanecarbonitrile
81418-21-5 95%
1g
$573.68 2023-09-01
Chemenu
CM200987-1g
1-benzyl-2-oxocyclohexane-1-carbonitrile
81418-21-5 95%
1g
$659 2021-08-05
Crysdot LLC
CD12029014-1g
1-Benzyl-2-oxocyclohexanecarbonitrile
81418-21-5 95+%
1g
$698 2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743071-1g
1-Benzyl-2-oxocyclohexane-1-carbonitrile
81418-21-5 98%
1g
¥4914.00 2024-07-28

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd